Cas no 1027333-18-1 (tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate structure
1027333-18-1 structure
Product Name:tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
CAS No:1027333-18-1
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD16293657
CID:4559438
PubChem ID:69226101
Update Time:2025-10-28

tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate
    • tert-Butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
    • tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
    • CRB33318
    • rel-(3aS,4S,7aR)-2-Boc-4-amino-octahydro-isoindole
    • tert-Butyl 4-amino-octahydro-1H-isoindole-2-carboxylate
    • 1027333-18-1
    • CS-0046413
    • 2-Boc-4-amino-octahydro-isoindole
    • SY345846
    • SCHEMBL4877319
    • EN300-1608684
    • 2-Boc-octahydro-1H-isoindol-4-amine
    • tert-butyl 4-amino-octahydroisoindole-2-carboxylate
    • D72746
    • SB32216
    • MFCD16293657
    • MDL: MFCD16293657
    • Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h9-11H,4-8,14H2,1-3H3
    • InChI Key: IKTNEZKFSOMQJI-UHFFFAOYSA-N
    • SMILES: N1(CC2CCCC(N)C2C1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 240.183778g/mol
  • Monoisotopic Mass: 240.183778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 240.34g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Pricemore >>

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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
1027333-18-1 95%
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¥ 2,376.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
1027333-18-1 95%
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¥ 5,940.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
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tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
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